Cas no 1246819-95-3 (N-(2,2,2-Trichloroethoxy)carbonyl Bisnor-(cis)-tilidine)

• Product Name: N-(2,2,2-Trichloroethoxy)carbonyl Bisnor-(cis)-tilidine
• CAS No: 1246819-95-3
• MF: C₁₈H₂₀Cl₃NO₄
• MW: 420.714702606201
• CID: 1061612
• PubChem ID: 124934878
• Update Time: 2025-05-18

N-(2,2,2-Trichloroethoxy)carbonyl Bisnor-(cis)-tilidine Chemical and Physical Properties

Names and Identifiers

• N-(2,2,2-Trichloroethoxy)carbonyl] Bisnor-(cis)-tilidine
• 1246819-95-3
• ethyl (1S,2S)-1-phenyl-2-(2,2,2-trichloroethoxycarbonylamino)cyclohex-3-ene-1-carboxylate
• N-(2,2,2-Trichloroethoxy)carbonyl Bisnor-(cis)-tilidine

• Inchi： 1S/C18H20Cl3NO4/c1-2-25-15(23)17(13-8-4-3-5-9-13)11-7-6-10-14(17)22-16(24)26-12-18(19,20)21/h3-6,8-10,14H,2,7,11-12H2,1H3,(H,22,24)/t14-,17-/m0/s1
• InChI Key： GHYAZUKUMSATHJ-YOEHRIQHSA-N
• SMILES： ClC(COC(N[C@H]1C=CCC[C@]1(C(=O)OCC)C1C=CC=CC=1)=O)(Cl)Cl

Computed Properties

• Exact Mass: 419.045791g/mol
• Monoisotopic Mass: 419.045791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 64.6Ų

Additional information on N-(2,2,2-Trichloroethoxy)carbonyl Bisnor-(cis)-tilidine

Introduction to N-(2,2,2-Trichloroethoxy)carbonyl Bisnor-(cis)-tilidine (CAS No. 1246819-95-3)

N-(2,2,2-Trichloroethoxy)carbonyl Bisnor-(cis)-tilidine is a specialized chemical compound characterized by its unique molecular structure and potential applications in the field of pharmaceutical research. This compound, identified by the CAS number 1246819-95-3, has garnered attention due to its structural similarity to certain bioactive molecules and its potential role in the development of novel therapeutic agents.

The molecular formula of N-(2,2,2-Trichloroethoxy)carbonyl Bisnor-(cis)-tilidine underscores its complex nature, incorporating a Bisnor-(cis)-tilidine core that suggests a derivative of tilidine, a known analgesic agent. The presence of the 2,2,2-Trichloroethoxy group introduces a distinct chemical property that may influence its reactivity and interaction with biological targets.

In recent years, there has been a growing interest in the development of derivatives of established pharmacological compounds to enhance their efficacy or reduce side effects. The structure of N-(2,2,2-Trichloroethoxy)carbonyl Bisnor-(cis)-tilidine positions it as a candidate for such explorations. Researchers have been investigating its potential as an intermediate in the synthesis of more complex molecules designed to modulate specific biological pathways.

The compound's significance lies not only in its structural features but also in its potential applications. For instance, studies have begun to explore its utility in the synthesis of protease inhibitors, which are critical in the treatment of various diseases, including cancer and infectious disorders. The Bisnor-(cis)-tilidine moiety, reminiscent of tilidine's structure, hints at possible opioid receptor interactions, although further research is needed to fully elucidate these interactions.

One of the most intriguing aspects of N-(2,2,2-Trichloroethoxy)carbonyl Bisnor-(cis)-tilidine is its synthetic versatility. The carbonyl group attached to the 2,2,2-Trichloroethoxy moiety provides a reactive site for further functionalization, allowing chemists to tailor the molecule for specific biological activities. This flexibility has made it a valuable tool in medicinal chemistry labs aiming to develop innovative drug candidates.

The latest research in this field has highlighted the compound's potential as a scaffold for drug discovery. By modifying various functional groups within its structure, scientists have been able to generate libraries of derivatives with diverse pharmacological profiles. These derivatives are being tested for their efficacy against a range of targets, including enzymes and receptors involved in disease processes.

The use of computational methods has also played a significant role in understanding the properties of N-(2,2,2-Trichloroethoxy)carbonyl Bisnor-(cis)-tilidine. Molecular modeling techniques have allowed researchers to predict how the compound might interact with biological targets at the atomic level. These predictions are crucial for designing experiments that can validate or refute hypotheses about its potential therapeutic applications.

In addition to its synthetic utility, the compound has shown promise in preclinical studies. Initial experiments have demonstrated that it can modulate certain biological pathways without significant toxicity. This finding is particularly encouraging given the high demand for new therapeutic agents that can address unmet medical needs without adverse effects.

The future directions for research on N-(2,2,2-Trichloroethoxy)carbonyl Bisnor-(cis)-tilidine are multifaceted. Scientists are exploring new synthetic routes to improve yields and purity while also investigating its pharmacokinetic properties. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its use in drug development.

The compound's potential as a lead molecule in drug discovery is further underscored by its structural features that mimic known bioactive agents. By leveraging these similarities while introducing novel modifications, researchers hope to create drugs that are both effective and safe. This approach aligns with the broader goals of modern pharmaceutical research: developing treatments that offer significant therapeutic benefits with minimal side effects.

In conclusion, N-(2,2,2-Trichloroethoxy)carbonyl Bisnor-(cis)-tilidine (CAS No. 1246819-95-3) represents a promising candidate for further exploration in pharmaceutical research. Its unique structure and synthetic versatility make it an invaluable tool for developing novel therapeutic agents. As research continues to uncover new applications and refine synthetic methodologies，this compound is poised to play a significant role in advancing drug discovery efforts worldwide.